57-71-6

2,3-Butanedione monoxime

In Stock

• CAS RN:
• 57-71-6

• Formula:
• C4H7NO2

• InChI:
• InChI=1S/C4H7NO2/c1-3(5-7)4(2)6/h7H,1-2H3/b5-3+

• InChIKey:
• FSEUPUDHEBLWJY-HWKANZROSA-N

• Non-selective myosin ATPase inhibitor (Ki = 5 mM at myosin II). Potent Kv2.1 (DRK1) and L-Type Ca2+ channel inhibitor (Ki and IC50 values are 10.7 nM and 5.8 mM, respectively). Blood-brain barrier permeable. Inhibits muscle contraction.
  2,3-Butanedione-2-monoxime (BDM) is a non-selective, reversible myosin ATPase inhibitor with phosphatase-like properties. It demonstrates direct and indirect actions on cardiac and vascular smooth muscle, inhibiting L-type Ca2+ channels. BDM has been shown to be involved in a number of biological activities, including muscle contraction and synaptic transmission.
  2-oxime 2,3-butanedione is a cream-colored powder. (NTP, 1992)
  Diacetylmonoxime is a ketoxime.
  

4-(4-Trifluoromethyl-phenyl)-piperidin-4-ol

In Stock

• CAS RN:
• 39757-71-6

• Formula:
• C12H14F3NO

• InChI:
• InChI=1S/C12H14F3NO/c13-12(14,15)10-3-1-9(2-4-10)11(17)5-7-16-8-6-11/h1-4,16-17H,5-8H2

• InChIKey:
• KZZLCYKEVNALMG-UHFFFAOYSA-N

• 4-(4-Trifluoromethyl-phenyl)-piperidin-4-ol is a useful research compound. Its molecular formula is C12H14F3NO and its molecular weight is 245.24 g/mol. The purity is usually 95%.

4-Vinylbenzo-18-crown-6

In Stock

• CAS RN:
• 39557-71-6

• Formula:
• C18H26O6

• InChI:
• InChI=1S/C18H26O6/c1-2-16-3-4-17-18(15-16)24-14-12-22-10-8-20-6-5-19-7-9-21-11-13-23-17/h2-4,15H,1,5-14H2

• InChIKey:
• WMBFARVSOWVDII-UHFFFAOYSA-N

• 4-Vinylbenzo-18-crown-6 is a useful research compound. Its molecular formula is C18H26O6 and its molecular weight is 338.4 g/mol. The purity is usually 95%.

6-Acetyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

In Stock

• CAS RN:
• 864857-71-6

• Formula:
• C18H19N3O3S

• InChI:
• InChI=1S/C18H19N3O3S/c1-11(22)21-8-7-13-14(10-21)25-18(16(13)17(19)24)20-15(23)9-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H2,19,24)(H,20,23)

• InChIKey:
• VCGUYYMHXBKXDN-UHFFFAOYSA-N

• 6-Acetyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.

N-(4-methylthiazol-2-yl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 893357-71-6

• Formula:
• C14H13N5O2S4

• InChI:
• InChI=1S/C14H13N5O2S4/c1-8-6-23-12(15-8)17-11(21)7-24-14-19-18-13(25-14)16-10(20)5-9-3-2-4-22-9/h2-4,6H,5,7H2,1H3,(H,15,17,21)(H,16,18,20)

• InChIKey:
• WYJWGUVKZCIFIH-UHFFFAOYSA-N

• N-(4-methylthiazol-2-yl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H13N5O2S4 and its molecular weight is 411.53. The purity is usually 95%.

Ethyl 5-oxo-5-(4-isopropoxyphenyl)valerate

In Stock

• CAS RN:
• 898757-71-6

• Formula:
• C16H22O4

• InChI:
• InChI=1S/C16H22O4/c1-4-19-16(18)7-5-6-15(17)13-8-10-14(11-9-13)20-12(2)3/h8-12H,4-7H2,1-3H3

• InChIKey:
• GBDNYGILRCKCDY-UHFFFAOYSA-N

• Ethyl 5-oxo-5-(4-isopropoxyphenyl)valerate is a useful research compound. Its molecular formula is C16H22O4 and its molecular weight is 278.34 g/mol. The purity is usually 95%.

Methyl 3-amino-3-(4-bromophenyl)propanoate

In Stock

• CAS RN:
• 453557-71-6

• Formula:
• C10H12BrNO2

• InChI:
• InChI=1S/C10H12BrNO2/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3

• InChIKey:
• PNQOPUGACIDGKL-UHFFFAOYSA-N

• Methyl 3-amino-3-(4-bromophenyl)propanoate is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.11 g/mol. The purity is usually 95%.

Methyl 8-chloro-2,7-naphthyridine-4-carboxylate

In Stock

• CAS RN:
• 1823957-71-6

• Formula:
• C10H7ClN2O2

• InChI:
• InChI=1S/C10H7ClN2O2/c1-15-10(14)8-5-12-4-7-6(8)2-3-13-9(7)11/h2-5H,1H3

• InChIKey:
• SZGBWEIQUMZRMD-UHFFFAOYSA-N

• Methyl 8-chloro-2,7-naphthyridine-4-carboxylate is a useful research compound. Its molecular formula is C10H7ClN2O2 and its molecular weight is 222.63. The purity is usually 95%.

1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[4,5-b]pyridine-6-carboxylic acid

In Stock

• CAS RN:
• 2138157-71-6

• Formula:
• C7H4N2O5S

• InChI:
• InChI=1S/C7H4N2O5S/c10-6-5-4(15(13,14)9-6)1-3(2-8-5)7(11)12/h1-2H,(H,9,10)(H,11,12)

• InChIKey:
• GIMQDZWJFCKYDO-UHFFFAOYSA-N

• 1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[4,5-b]pyridine-6-carboxylic acid is a useful research compound. Its molecular formula is C7H4N2O5S and its molecular weight is 228.18 g/mol. The purity is usually 95%.

2-Methyl-1-[(2-methyl-1,2,4-triazol-3-yl)methyl]piperidine

Usually In Stock

• CAS RN:
• 2324857-71-6

• Formula:
• C10H18N4

• InChI:
• InChI=1S/C10H18N4/c1-9-5-3-4-6-14(9)7-10-11-8-12-13(10)2/h8-9H,3-7H2,1-2H3

• InChIKey:
• QCAMIZILFHKWQS-UHFFFAOYSA-N

• 2-Methyl-1-[(2-methyl-1,2,4-triazol-3-yl)methyl]piperidine is a useful research compound. Its molecular formula is C10H18N4 and its molecular weight is 194.282. The purity is usually 95%.

1-(7-Chloro-3-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361657-71-6

• Formula:
• C12H12ClNO2

• InChI:
• InChI=1S/C12H12ClNO2/c1-3-12(15)14-8(2)7-16-11-6-9(13)4-5-10(11)14/h3-6,8H,1,7H2,2H3

• InChIKey:
• IXJZJBQNPJLSMZ-UHFFFAOYSA-N

• 1-(7-Chloro-3-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C12H12ClNO2 and its molecular weight is 237.68. The purity is usually 95%.

2-(2-Methoxyethoxy)benzene-1-sulfonyl chloride

In Stock

• CAS RN:
• 1365957-71-6

• Formula:
• C9H11ClO4S

• InChI:
• InChI=1S/C9H11ClO4S/c1-13-6-7-14-8-4-2-3-5-9(8)15(10,11)12/h2-5H,6-7H2,1H3

• InChIKey:
• VMMRLRFODPRYFN-UHFFFAOYSA-N

• 2-(2-Methoxyethoxy)benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C9H11ClO4S and its molecular weight is 250.7 g/mol. The purity is usually 95%.